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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-2-one

Cat. No.: B1215724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for 1-
Ethylpyrrolidin-2-one (CAS No. 2687-91-4), a solvent used in various industrial and research

applications. This document summarizes key toxicological data, outlines experimental

methodologies for hazard assessment, and presents visual representations of its metabolic

pathway and safety testing workflows. All quantitative data is presented in structured tables for

clarity and ease of comparison.

Hazard Identification and Classification
1-Ethylpyrrolidin-2-one is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are serious eye damage and reproductive toxicity.[1][2][3][4][5]

Table 1: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Serious Eye

Damage/Eye

Irritation

1

H318: Causes

serious eye

damage.[1][2][4]

[5]

Corrosion Danger

Reproductive

Toxicity
1B

H360D: May

damage the

unborn child.[1]

[2][3][4]

Health Hazard Danger

Flammable

Liquids
4

H227:

Combustible

liquid.[1]

None Warning

Acute Toxicity

(Oral)
4

H302: Harmful if

swallowed.

Exclamation

Mark
Warning

Precautionary Statements: A comprehensive list of precautionary statements for the safe

handling of 1-Ethylpyrrolidin-2-one is provided in the safety data sheets. Key

recommendations include obtaining special instructions before use, avoiding all personal

contact including inhalation, and wearing appropriate personal protective equipment.[1][2][6]

Toxicological Data
The toxicological profile of 1-Ethylpyrrolidin-2-one has been evaluated through various in vivo

and in vitro studies. The following tables summarize the key quantitative findings.

Table 2: Acute Toxicity Data

Route of Exposure Test Species LD50/LC50 Value Reference

Oral Rat 1350 - 3200 mg/kg [6]

Dermal Rat >2000 mg/kg

Inhalation Rat >5.1 mg/L/4h
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Table 3: Irritation and Sensitization Data

Endpoint Test Species Result Reference

Skin Irritation Rabbit
Not irritating to slightly

irritating
[6]

Eye Irritation Rabbit

Causes serious eye

damage; Moderate to

irreversible effects

[1][6]

Table 4: Genotoxicity/Mutagenicity Data

Assay Test System Result Reference

Ames Test (OECD

471)
S. typhimurium, E. coli Negative [7]

In vitro Mammalian

Cell Gene Mutation

Test (OECD 476)

Chinese hamster

ovary cells
Negative [7]

In vivo Micronucleus

Test (OECD 474)
Mouse bone marrow Negative [7]

Experimental Protocols
Detailed methodologies for the key toxicological assessments are based on internationally

recognized OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This study assesses the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits.
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Procedure: A single dose of 0.5 g or 0.5 mL of the test substance is applied to a small area of

clipped, intact skin (approximately 6 cm²) on the back of the rabbit. The site is covered with a

semi-occlusive dressing for a 4-hour exposure period. An untreated area of skin serves as a

control.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. The reactions are scored using a standardized grading

system (e.g., Draize scale).

Evaluation: The mean scores for each observation point are calculated to determine the

primary irritation index. The reversibility of any observed effects is also assessed.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause serious eye damage.

Test System: Healthy young adult albino rabbits.[8]

Procedure: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is instilled into the

conjunctival sac of one eye of the rabbit.[7] The other eye remains untreated and serves as a

control. The eyelids are held together for approximately one second after instillation.

Observations: The eyes are examined for effects on the cornea (opacity), iris, and

conjunctiva (redness, swelling, discharge) at 1, 24, 48, and 72 hours after instillation.[9] The

lesions are scored using a standardized grading system.

Evaluation: The severity and reversibility of the ocular lesions are assessed to classify the

substance's eye irritation potential.

Bacterial Reverse Mutation Test (Ames Test, Based on
OECD Guideline 471)
This in vitro assay is used to detect gene mutations.

Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine).[10]
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Procedure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix from rat liver).[10]

The mixture is incubated, and then plated on a minimal agar medium lacking the required

amino acid.

Observations: The number of revertant colonies (colonies that have regained the ability to

synthesize the amino acid due to a mutation) is counted for each concentration and

compared to the spontaneous reversion rate in the negative control.

Evaluation: A substance is considered mutagenic if it causes a concentration-related

increase in the number of revertant colonies.

Metabolism and Toxicokinetics
1-Ethylpyrrolidin-2-one is metabolized in the body. The proposed metabolic pathway, based

on its similarity to N-methyl-2-pyrrolidone (NMP), involves oxidation. The primary metabolites

identified are 5-hydroxy-N-ethyl-2-pyrrolidone (5-HNEP) and 2-hydroxy-N-ethylsuccinimide (2-

HESI).[11] These metabolites are excreted in the urine.[12][13]

Metabolic Pathway of 1-Ethylpyrrolidin-2-one

1-Ethylpyrrolidin-2-one
(NEP)

5-Hydroxy-N-ethyl-2-pyrrolidone
(5-HNEP)

Oxidation
N-Ethylsuccinimide

(NESI)

Oxidation
2-Hydroxy-N-ethylsuccinimide

(2-HESI)

Hydroxylation

Click to download full resolution via product page

Proposed metabolic pathway of 1-Ethylpyrrolidin-2-one.

Experimental and Safety Workflows
The following diagrams illustrate the logical workflows for assessing the safety of 1-
Ethylpyrrolidin-2-one and the general procedure for handling a chemical spill.
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Dermal Irritation Assessment Workflow (OECD 404)

Start: Substance to be tested

Apply 0.5g/mL to rabbit skin

Cover with semi-occlusive dressing for 4 hours

Remove dressing and wash skin

Observe for erythema and edema at 1, 24, 48, 72 hours

Score skin reactions

End: Classify irritation potential

Click to download full resolution via product page

Workflow for Acute Dermal Irritation Testing.
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Chemical Spill Response Workflow

Spill of 1-Ethylpyrrolidin-2-one Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Contain the spill with inert absorbent material

Collect absorbed material into a sealed container

Clean the spill area

Dispose of waste according to regulations

Report the incident

Click to download full resolution via product page

General workflow for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1215724?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage
Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Wash

thoroughly after handling.[11]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents. Keep away from heat, sparks, and

flame.[11]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, protective gloves, and clothing to prevent skin exposure.[11] If ventilation is

inadequate, a suitable respirator should be worn.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops or persists.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.

Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear. During a

fire, irritating and highly toxic gases may be generated by thermal decomposition or

combustion. Use water spray to cool unopened containers.
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This guide is intended to provide essential health and safety information for trained

professionals. Always refer to the most current Safety Data Sheet (SDS) for 1-Ethylpyrrolidin-
2-one before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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